Cas no 16645-83-3 (Thioperoxydicarbonicacid ([(HO)C(S)]2S2), bis(3-methylbutyl) ester (9CI))

• Product Name: Thioperoxydicarbonicacid ([(HO)C(S)]2S2), bis(3-methylbutyl) ester (9CI)
• CAS No: 16645-83-3
• MF: C₁₂H₂₂O₄S₂
• MW: 294.430681705475
• CID: 168471
• PubChem ID: 186019
• Update Time: 2025-04-19

Thioperoxydicarbonicacid ([(HO)C(S)]2S2), bis(3-methylbutyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Thioperoxydicarbonicacid ([(HO)C(S)]2S2), bis(3-methylbutyl) ester (9CI)
• 3-methylbutyl (3-methylbutoxycarbonyldisulfanyl)formate
• Thioperoxydicarbonic acid (((HO)C(S))2S2), bis(3-methylbutyl) ester
• Diisoamyl xanthogen disulfide
• DTXSID90168108
• 16645-83-3
• Formic acid, dithiobis(thio-, O,O-diisopentyl ester
• Diisopentyl dixanthogen
• Diisoamyl dixanthogen

• Inchi： 1S/C12H22O4S2/c1-9(2)5-7-15-11(13)17-18-12(14)16-8-6-10(3)4/h9-10H,5-8H2,1-4H3
• InChI Key： XTJLJTOOLKWBFS-UHFFFAOYSA-N
• SMILES： S(C(=O)OCCC(C)C)SC(=O)OCCC(C)C

Computed Properties

• Exact Mass: 294.09606
• Monoisotopic Mass: 294.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.122
• Boiling Point: 359°Cat760mmHg
• Flash Point: 159.5°C
• Refractive Index: 1.499
• PSA: 52.6